Cas no 299168-20-0 (Amino(2,4-dimethylphenyl)acetic Acid)

• Product Name: Amino(2,4-dimethylphenyl)acetic Acid
• CAS No: 299168-20-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 915814
• PubChem ID: 2772348
• Update Time: 2025-06-10

Amino(2,4-dimethylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,4-dimethylphenyl)acetic acid
• AMINO-(2,4-DIMETHYL-PHENYL)-ACETIC ACID
• EN300-1846507
• AKOS000189030
• CS-0280248
• N10887
• VS-01849
• ZLA16820
• STK053954
• 299168-20-0
• BBL008182
• BB 0249628
• DTXSID60378232
• amino(2,4-dimethylphenyl)acetic acid
• Amino(2,4-dimethylphenyl)acetic Acid

• MDL： MFCD02662397
• Inchi： 1S/C10H13NO2/c1-6-3-4-8(7(2)5-6)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13)
• InChI Key： RAXDTKWYXLIFNK-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.08810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino(2,4-dimethylphenyl)acetic Acid

Amino(2,4-dimethylphenyl)acetic Acid (CAS No. 299168-20-0): An Overview of Its Properties, Applications, and Recent Research

Amino(2,4-dimethylphenyl)acetic Acid (CAS No. 299168-20-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as ADMPAA, is characterized by its unique structural features and diverse applications in various scientific and industrial domains.

The molecular formula of Amino(2,4-dimethylphenyl)acetic Acid is C₁₀H₁₃NO₂, and it has a molecular weight of approximately 179.21 g/mol. The compound consists of an amino group attached to a 2,4-dimethylphenyl ring, which is further connected to an acetic acid moiety. This unique structure imparts several interesting properties to the molecule, making it a valuable component in various chemical reactions and biological processes.

In terms of physical properties, Amino(2,4-dimethylphenyl)acetic Acid is a white crystalline solid that is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical reactivity of Amino(2,4-dimethylphenyl)acetic Acid is primarily influenced by its functional groups. The amino group can participate in nucleophilic reactions, while the carboxylic acid group can undergo esterification, amidation, and other acid-mediated transformations. These properties make Amino(2,4-dimethylphenyl)acetic Acid a useful building block for the synthesis of more complex molecules.

In the realm of biochemistry and pharmaceutical research, Amino(2,4-dimethylphenyl)acetic Acid has shown promise as a potential therapeutic agent. Recent studies have explored its role in modulating various biological pathways and its potential as a lead compound for drug development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of Amino(2,4-dimethylphenyl)acetic Acid exhibit potent anti-inflammatory and analgesic properties.

One notable application of Amino(2,4-dimethylphenyl)acetic Acid is in the development of novel analgesics for the treatment of chronic pain. Chronic pain is a significant health issue affecting millions of people worldwide, and current treatments often have limited efficacy or are associated with adverse side effects. Studies have shown that certain derivatives of Amino(2,4-dimethylphenyl)acetic Acid can effectively alleviate pain by targeting specific receptors involved in pain signaling pathways.

Beyond its therapeutic potential, Amino(2,4-dimethylphenyl)acetic Acid has also been investigated for its use in diagnostic imaging agents. Research published in the journal Bioconjugate Chemistry has explored the conjugation of Amino(2,4-dimethylphenyl)acetic Acid with fluorescent dyes to create targeted imaging probes for early detection of diseases such as cancer. These probes have shown high specificity and sensitivity in preclinical studies, highlighting their potential for clinical applications.

In addition to its biological applications, Amino(2,4-dimethylphenyl)acetic Acid has found use in materials science and polymer chemistry. The compound can be incorporated into polymer matrices to enhance their mechanical properties or to introduce functional groups that confer specific functionalities to the material. For example, researchers at the University of California have developed novel polymeric materials containing Amino(2,4-dimethylphenyl)acetic Acid units that exhibit improved biocompatibility and degradation profiles for use in tissue engineering applications.

The synthesis of Amino(2,4-dimethylphenyl)acetic Acid can be achieved through various routes depending on the desired scale and purity requirements. One common method involves the reaction of 2,4-dimethylaniline with chloroacetyl chloride followed by hydrolysis to form the carboxylic acid. Alternative synthetic strategies include catalytic hydrogenation and coupling reactions using transition metal catalysts. Each method has its advantages and limitations in terms of yield, purity, and cost-effectiveness.

The safety profile of Amino(2,4-dimethylphenyl)acetic Acid is an important consideration for both laboratory use and industrial applications. While the compound is generally considered safe when handled properly under standard laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Toxicological studies have shown that Amino(2,4-dimethylphenyl)acetic Acid has low acute toxicity but may cause skin irritation or allergic reactions in sensitive individuals.

In conclusion, Amino(2,4-dimethylphenyl)acetic Acid (CAS No. 299168-20-0) is a multifunctional compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, materials science, and beyond. Its unique structural features and versatile chemical properties make it a valuable tool for researchers exploring new frontiers in these fields. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.